Trimethyl-((3-methylphenyl)methyl)azanium bromide

• CAS No.: 21949-11-1
• Molecular Formula: C11H18BrN
• Molecular Weight: 244.17 g/mol
• IUPAC Name: trimethyl-[(3-methylphenyl)methyl]azanium;bromide
• InChI: InChI=1S/C11H18N.BrH/c1-10-6-5-7-11(8-10)9-12(2,3)4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
• InChI Key: YMZWUHBBOTVKHM-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=CC=C1)C[N+](C)(C)C.[Br-]

Description

Trimethyl-((3-methylphenyl)methyl)azanium bromide is a useful research compound. Its molecular formula is C11H18BrN and its molecular weight is 244.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A] 3-Methylbenzyl bromide (24.64 g, 1.33×10−1 mol, Aldrich) is dissolved in 221 g of diethyl ether in a 500 ml round bottomed flask. A 33% (w/w) solution of trimethylamine in methanol (35.80 g, 2.00×10−1 mol, Acros) is added all at once, forming a precipitate almost immediately. The reaction mixture is allowed to stir overnight at room temperature and is then filtered and washed three times with diethyl ether. The resulting powder is dried in a vacuum oven overnight to obtain 3-methylbenzyl trimethylammonium bromide.